methyl N-cyano-N'-(4-methoxyphenyl)carbamimidothioate
Overview
Description
Methyl N-cyano-N'-(4-methoxyphenyl)carbamimidothioate (MNCP) is a chemical compound that has recently been studied for its potential to be used in a variety of scientific research applications. MNCP is a derivative of cyano-N'-(4-methoxyphenyl)carbamimidothioic acid, which was first synthesized in the early 1990s. Since then, it has been used in a variety of research applications, such as biochemistry, physiology, and pharmacology.
Scientific Research Applications
Organic Molecular Electronics
Methyl N-cyano-N’-(4-methoxyphenyl)carbamimidothioate: has been explored for its potential as an organic molecular electronic material . Its crystal structure facilitates the formation of one-dimensional zigzag molecular chains through N–H···N hydrogen bonds, which are crucial in the development of ultrafast and ultrasensitive molecular electronic devices and ultrahigh-density data storage systems. The extended three-dimensional network formed by various hydrogen bonds stabilizes the crystal, making it suitable for microelectronic devices.
Synthesis of Imidazoles
This compound is utilized in the synthesis of N,1-aryl-4-tosyl/ethylcarboxy-1H-imidazol-5-amines . These imidazoles are significant in medicinal chemistry due to their wide range of biological activities, including antimicrobial, antitubercular, and antidepressant effects. The cyclization of activated methylene isocyanides with carbamimidothioates represents a novel method for creating these compounds, showcasing the versatility of methyl N-cyano-N’-(4-methoxyphenyl)carbamimidothioate in pharmaceutical synthesis.
Intermediate for Antidepressants
The compound serves as a key intermediate in the preparation of 1-[cyano(4-methoxyphenyl)methyl]cyclohexanol , which is crucial for synthesizing Venlafaxine, a well-known antidepressant. The process involves the reaction of cyclohexanone with the carbanions of an aryl acetonitrile, highlighting the compound’s role in the development of central nervous system drugs.
Cyanoacetylation of Amines
In the field of organic synthesis, methyl N-cyano-N’-(4-methoxyphenyl)carbamimidothioate is involved in the cyanoacetylation of amines . This reaction is important for the formation of biologically active compounds, including various pharmaceuticals and agrochemicals.
Crystallography and Material Science
The detailed crystallographic analysis of this compound provides insights into the design of new materials with desired electronic properties . Understanding the bulk structure is essential for the formation of thin layers required in advanced material applications.
Mechanism of Action
Methyl N-cyano-N’-(4-methoxyphenyl)carbamimidothioate, also known as 1-Cyano-3-(4-methoxyphenyl)-2-methylisothiourea, is a compound of interest in the field of organic molecular electronics . This article aims to provide a comprehensive understanding of its mechanism of action.
Target of Action
It has been synthesized for use as potential organic molecular electronic materials , suggesting that its targets could be components of electronic devices.
Mode of Action
It is believed to interact with its targets to modify the electric and optical signals in organic semiconducting materials
Biochemical Pathways
Its role in organic molecular electronics suggests it may influence pathways related to signal transduction in these systems .
Result of Action
The compound’s action results in the modification of electric and optical signals in organic semiconducting materials . This could potentially enhance the performance of organic electronic devices.
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the formation of thin layers, which are needed for microelectronic devices, can be affected by the bulk structure of the compound
properties
IUPAC Name |
methyl N-cyano-N'-(4-methoxyphenyl)carbamimidothioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3OS/c1-14-9-5-3-8(4-6-9)13-10(15-2)12-7-11/h3-6H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQFVSTRGXWJJLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N=C(NC#N)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00346596 |
Source
|
| Record name | Methyl N-cyano-N'-(4-methoxyphenyl)carbamimidothioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00346596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl N-cyano-N'-(4-methoxyphenyl)carbamimidothioate | |
CAS RN |
75565-12-7 |
Source
|
| Record name | Methyl N-cyano-N'-(4-methoxyphenyl)carbamimidothioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00346596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 75565-12-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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